3-(3,5-dimethylisoxazol-4-yl)-N-((3-(thiophen-3-yl)pyrazin-2-yl)methyl)propanamide

• IUPAC Name: 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[(3-thiophen-3-ylpyrazin-2-yl)methyl]propanamide
• InChI: InChI=1S/C17H18N4O2S/c1-11-14(12(2)23-21-11)3-4-16(22)20-9-15-17(19-7-6-18-15)13-5-8-24-10-13/h5-8,10H,3-4,9H2,1-2H3,(H,20,22)
• InChI Key: JYXMMRXWXRUIPZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CCC(=O)NCC2=NC=CN=C2C3=CSC=C3
• Molecular Formula: C17H18N4O2S
• Molecular Weight: 342.4 g/mol

Description

3-(3,5-dimethylisoxazol-4-yl)-N-((3-(thiophen-3-yl)pyrazin-2-yl)methyl)propanamide is a useful research compound. Its molecular formula is C17H18N4O2S and its molecular weight is 342.42. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

Compounds bearing structural similarities to 3-(3,5-dimethylisoxazol-4-yl)-N-((3-(thiophen-3-yl)pyrazin-2-yl)methyl)propanamide have been synthesized and evaluated for their antimicrobial and anti-inflammatory properties. For instance, Kendre, Landge, and Bhusare (2015) discuss the preparation of novel derivatives through multi-component cyclo-condensation reactions, highlighting their potential as antimicrobial and anti-inflammatory agents Kendre, Landge, & Bhusare, 2015.

Generation of Structurally Diverse Libraries

The generation of structurally diverse libraries through reactions involving similar compounds points to the versatility of such structures in drug discovery. Roman (2013) utilized a ketonic Mannich base derived from 2-acetylthiophene to produce a wide range of compounds, demonstrating the potential for generating diverse molecular libraries for various scientific applications Roman, 2013.

Structural Studies and Complex Formation

Research into complexes of palladium(II) chloride with related ligands, such as the work by Palombo et al. (2019), underscores the significance of these compounds in coordination chemistry and their potential applications in catalysis and materials science Palombo et al., 2019.

Antidepressant Potentials

The exploration of derivatives for their potential antidepressant effects, as investigated by Bailey et al. (1985), further exemplifies the therapeutic relevance of structurally related compounds. This research delineates the structure-activity relationships necessary for antidepressant efficacy Bailey, Hansen, Hlavac, Baizman, Pearl, Defelice, & Feigenson, 1985.